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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B15615724 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount, particularly when handling investigational compounds like GSK-7975A. This

guide provides essential, immediate safety and logistical information for the handling and

disposal of GSK-7975A, a potent and orally available CRAC channel inhibitor. While a

comprehensive Safety Data Sheet (SDS) is not publicly available, this document synthesizes

known data to support safe laboratory practices.

Core Safety and Handling Parameters
Based on available product information, GSK-7975A is classified with "Standard Handling"

toxicity. It is a combustible solid, necessitating precautions against ignition sources.

Furthermore, its designation as Water Hazard Class 3 (WGK 3) indicates it is severely

hazardous to water, requiring stringent disposal protocols to prevent environmental

contamination.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for GSK-
7975A.
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Parameter Value Source

Toxicity Standard Handling Sigma-Aldrich[1]

Storage Class Code 11 - Combustible Solids Sigma-Aldrich

Water Hazard Class (WGK)
3 (Severely hazardous to

water)
Sigma-Aldrich

Storage Temperature -20°C
Sigma-Aldrich,

MedchemExpress[1][2]

Stock Solution Stability Up to 3 months at -20°C Sigma-Aldrich

Long-term Storage
-80°C (up to 2 years), -20°C

(up to 1 year)
MedchemExpress[2]

Experimental Protocols: A Step-by-Step Approach
to Safe Handling
Adherence to a strict protocol is critical when working with GSK-7975A. The following step-by-

step guidance outlines the procedural workflow for handling this compound from receipt to

disposal.

Personal Protective Equipment (PPE)
Given the "Standard Handling" classification for a research chemical, the following PPE is

mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: While not explicitly stated, a dust mask or respirator should be

considered when handling the solid compound to avoid inhalation.

Handling and Preparation of Solutions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.merckmillipore.com/HK/en/product/CRAC-Channel-Inhibitor-IV-GSK-7975A-CAS-1253186-56-9-Calbiochem,EMD_BIO-534351
https://www.merckmillipore.com/HK/en/product/CRAC-Channel-Inhibitor-IV-GSK-7975A-CAS-1253186-56-9-Calbiochem,EMD_BIO-534351
https://www.medchemexpress.com/GSK-7975A.html
https://www.medchemexpress.com/GSK-7975A.html
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Area: All handling of solid GSK-7975A should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.

Weighing: When weighing the compound, use an analytical balance within a fume hood or a

ventilated balance enclosure.

Dissolution: GSK-7975A is soluble in DMSO.[3][4] Prepare stock solutions by dissolving the

compound in fresh, moisture-free DMSO. For in vivo studies, further dilution into aqueous

buffers may be necessary.

Storage of Solutions: Once reconstituted, aliquot stock solutions into smaller volumes to

avoid repeated freeze-thaw cycles and store at -20°C for up to 3 months. For longer-term

storage, refer to the table above.

Disposal Plan
Due to its classification as severely hazardous to water (WGK 3), GSK-7975A and any

materials contaminated with it must be disposed of as hazardous waste.

Waste Segregation: Collect all waste materials, including unused compound, empty vials,

contaminated gloves, and pipette tips, in a designated, clearly labeled hazardous waste

container.

Waste Disposal: Do not dispose of GSK-7975A down the drain. Follow your institution's and

local regulations for the disposal of hazardous chemical waste.

Visualizing the Safety Workflow
To further clarify the procedural steps for handling GSK-7975A, the following diagrams illustrate

the recommended safety and operational workflows.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.selleckchem.com/products/gsk-7975a.html
https://www.selleck.co.jp/products/gsk-7975a.html
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Assess Hazards
(Combustible Solid, WGK 3)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh Compound

Prepare Stock Solution
(e.g., in DMSO)

Aliquot and Store
(-20°C or -80°C)

Collect Contaminated Waste
(Solid, Liquid, PPE)

During/After Use

Segregate as Hazardous Waste

Dispose According to
Institutional/Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of GSK-7975A.
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By integrating these safety and logistical protocols into your laboratory's standard operating

procedures, you can effectively mitigate risks and ensure the safe and responsible handling of

GSK-7975A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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